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Compound of Interest

Compound Name: Iopamidol

Cat. No.: B3332279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the calculation and administration of

Iopamidol, a non-ionic, water-soluble iodinated contrast medium, for various diagnostic

imaging procedures in small animal species. The following protocols and data are intended to

support preclinical and clinical research, ensuring safe and effective use of this contrast agent.

Introduction to Iopamidol
Iopamidol is a widely used contrast agent in veterinary radiology, enhancing the visualization

of internal structures during computed tomography (CT), excretory urography, and

myelography.[1][2] Its non-ionic nature results in lower osmolality compared to ionic contrast

media, reducing the risk of adverse effects.[1][2] Proper dosage calculation and administration

are critical for obtaining high-quality diagnostic images while ensuring patient safety.

Dosage and Administration
The appropriate dosage of Iopamidol varies depending on the species, the imaging procedure,

and the concentration of the Iopamidol solution. The following tables summarize

recommended intravenous (IV) and intrathecal dosages for common small animal species.

Table 1: Intravenous (IV) Iopamidol Dosage for Dogs
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Application
Iopamidol
Concentration

Dosage
Administration
Notes

Computed

Tomography (CT)
240 mg/mL 400 mg/kg

Administer as a bolus

injection. An 18-gauge

catheter is

recommended due to

the viscosity of the

solution.[3]

Excretory Urography 300 mg I/mL or similar 880 mg iodine/kg
Administer as a rapid

IV bolus.[2]

General Intravenous

Use
Not specified 400 mg/pound

Maximum dose of

35g.[1]

Table 2: Intrathecal Iopamidol Dosage for Dogs
(Myelography)

Application
Iopamidol
Concentration

Dosage
Administration
Notes

Myelography 300 mg iodine/mL 0.25 mL/kg

Administered by

cisterna magna

injection.[4]

Myelography Not specified 0.3 mg/kg
Maximum dose of

0.45 mL/kg.[1]

Table 3: Intravenous (IV) Iopamidol Dosage for Cats
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Application
Iopamidol
Concentration

Dosage
Administration
Notes

General Intravenous

Use
300 mg I/mL 600 mg/kg (2 mL/kg)

Used in studies

evaluating urinary

iodine clearance.[5][6]

[7]

Cystography (Positive

Contrast)
Not specified 2-5 mL/kg

Administered into the

bladder.[2]

Cystography (Double

Contrast)
Not specified

3 mL (positive

contrast) followed by

2-3 mL/kg (negative

contrast)

Administered into the

bladder.[2]

Table 4: Intravenous (IV) Iopamidol Dosage for Other
Small Animal Species
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Species Application
Iopamidol
Concentration

Dosage
Administration
Notes

Rabbits
General

Research
Not specified

Dosages used in

studies, but

specific general-

use

recommendation

s are not well-

established.

Renal excretion

involves tubular

mechanisms at

low blood levels

and glomerular

filtration at higher

levels.[8]

Mice
MicroCT of Lung

Tumors

370 mg

iodine/mL

200 µL per

mouse (for a 25g

mouse)

Provided

marginal contrast

enhancement

compared to

other agents in

this specific

application.[9]

Experimental Protocols
Protocol for Intravenous Contrast-Enhanced Computed
Tomography (CT) in Dogs
Objective: To enhance the visualization of soft tissue structures.

Materials:

Iopamidol (e.g., 240 mg/mL concentration)

Sterile syringes
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Intravenous catheter (18-gauge recommended)[3]

Anesthetic machine or constant rate infusion (CRI) setup

CT scanner

Procedure:

Patient Preparation: If the patient is dehydrated, rehydrate prior to the study, or provide IV

fluids.[3]

Anesthesia: Anesthetize the patient. General anesthesia is typically required for CT scans.

Catheter Placement: Place an IV catheter, preferably 18-gauge, to accommodate the viscous

contrast solution.[3]

Pre-Contrast Scan: Perform an initial CT scan of the region of interest before contrast

administration for comparison.[3]

Iopamidol Administration: Administer Iopamidol at a dose of 400 mg/kg as a rapid

intravenous bolus.[3]

Post-Contrast Scan: Immediately following the bolus, repeat the CT scan of the region of

interest.[3] Only vascularized portions of structures will show enhancement.[3]

Monitoring: Monitor the animal closely for any adverse reactions during and after the

procedure.

Protocol for Excretory Urography in Dogs
Objective: To evaluate the kidneys, ureters, and bladder.

Materials:

Iopamidol (e.g., 300 mg iodine/mL)

Sterile syringes

Intravenous catheter
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Anesthetic machine

Radiography equipment

Procedure:

Patient Preparation: Withhold food for 24 hours and administer an enema four hours prior to

anesthesia to ensure the colon is empty.[10]

Anesthesia: Anesthetize the patient.

Survey Radiographs: Take plain survey radiographs to check for proper exposure and

positioning.[10]

Iopamidol Administration: Place the patient in dorsal recumbency and inject Iopamidol at a

dose of 880 mg iodine/kg as a rapid IV bolus.[2]

Timed Radiographs: Obtain a series of radiographs at specific time points post-injection

(e.g., immediately, 5, 15, and 30 minutes) to visualize the different phases of excretion.[2]

Pharmacokinetics
Understanding the pharmacokinetic properties of Iopamidol is essential for interpreting

imaging results and ensuring patient safety.

Table 5: Pharmacokinetic Parameters of Iopamidol
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Species Key Findings

Dogs

Rapidly eliminated from the central nervous

system, with over 90% cleared in 24 hours.[8]

After intrathecal injection, the disappearance

from the brain parenchyma is approximately

logarithmic with a half-life of about 22 hours.[11]

Rabbits
Excreted almost exclusively by the kidneys after

intravenous injection.[12]

Cats

Urinary iodine concentration returns to baseline

levels 10 days after administration of a standard

dose.[5][6]

Visualized Workflows and Pathways
Diagram 1: General Workflow for Contrast-Enhanced
Imaging

Preparation Imaging Procedure
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Caption: A generalized workflow for performing contrast-enhanced imaging in small animals.

Diagram 2: Iopamidol Excretion Pathway
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Caption: The primary pathway of Iopamidol excretion following intravenous administration.

Disclaimer: These notes and protocols are intended for guidance and should be adapted by

qualified professionals based on individual patient needs and institutional guidelines. Always

consult relevant literature and product inserts for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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